Cas no 1018142-86-3 (methyl 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxy late)

methyl 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxy late structure
1018142-86-3 structure
Product Name:methyl 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxy late
CAS No:1018142-86-3
MF:C12H10F3N3O2
MW:285.22191286087
CID:3159036
PubChem ID:25247707
Update Time:2025-04-21

methyl 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxy late Chemical and Physical Properties

Names and Identifiers

    • methyl 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxy late
    • AKOS005168034
    • methyl5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • DTXSID401135894
    • 1018142-86-3
    • methyl 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • STK351970
    • Inchi: 1S/C12H10F3N3O2/c1-20-11(19)7-5-16-18-9(12(13,14)15)4-8(6-2-3-6)17-10(7)18/h4-6H,2-3H2,1H3
    • InChI Key: JIMOVXDNENYMBP-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C2CC2)=NC2=C(C(=O)OC)C=NN12)(F)F

Computed Properties

  • Exact Mass: 285.072511g/mol
  • Monoisotopic Mass: 285.072511g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 285.22g/mol
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56.5Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM287271-5g
Methyl 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
1018142-86-3 95+%
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Chemenu
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Methyl 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
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Chemenu
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